Cas no 755002-43-8 (ETHANONE, 1-CYCLOBUTYL-2-PHENYL-)

• Product Name: ETHANONE, 1-CYCLOBUTYL-2-PHENYL-
• CAS No: 755002-43-8
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 3432367
• PubChem ID: 57294894
• Update Time: 2025-07-01

ETHANONE, 1-CYCLOBUTYL-2-PHENYL- Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 1-CYCLOBUTYL-2-PHENYL-
• 1-CYCLOBUTYL-2-PHENYLETHAN-1-ONE
• 1-Cyclobutyl-2-phenylethanone
• D75277
• Cyclobutylbenzyl ketone
• SCHEMBL4656202
• BS-44903
• CS-0091947
• 755002-43-8

• Inchi： 1S/C12H14O/c13-12(11-7-4-8-11)9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2
• InChI Key： IRIMLJXRWZREDY-UHFFFAOYSA-N
• SMILES： C(=O)(C1CCC1)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on ETHANONE, 1-CYCLOBUTYL-2-PHENYL-

Comprehensive Guide to ETHANONE, 1-CYCLOBUTYL-2-PHENYL- (CAS No. 755002-43-8): Properties, Applications, and Industry Insights

ETHANONE, 1-CYCLOBUTYL-2-PHENYL- (CAS No. 755002-43-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This ketone derivative combines a cyclobutyl ring and a phenyl group, making it a valuable intermediate in synthetic chemistry. Researchers often search for "1-Cyclobutyl-2-phenyl ethanone uses" or "CAS 755002-43-8 synthesis methods," reflecting its growing relevance in drug discovery and material science.

The compound's molecular structure (C12H14O) offers versatility in reactions such as Grignard additions and reductive aminations, which are frequently discussed in forums about "advanced organic synthesis techniques." Its lipophilic nature and moderate polarity make it suitable for solubility studies, a hot topic in "drug formulation optimization" searches. Recent publications highlight its role in developing kinase inhibitors, aligning with trends in "targeted cancer therapy research."

Analytical characterization of ETHANONE, 1-CYCLOBUTYL-2-PHENYL- typically involves HPLC purification (searched alongside "CAS 755002-43-8 purity standards") and NMR spectroscopy. The compound's melting point (often queried as "1-Cyclobutyl-2-phenylethanone physical properties") ranges between 45-48°C, while its boiling point under reduced pressure makes it suitable for low-temperature reactions – a key consideration in sustainable chemistry discussions.

In pharmaceutical contexts, this ketone intermediate appears in patents related to neurological agents, coinciding with rising searches for "blood-brain barrier permeable compounds." Its crystal structure data (filed under "CSD reference for 755002-43-8") assists in molecular docking studies, a technique gaining traction in "AI-driven drug design" conversations. The compound's stability under acidic conditions also makes it relevant to "peptide coupling reagent" research.

Environmental considerations for ETHANONE, 1-CYCLOBUTYL-2-PHENYL- include its biodegradation pathways (a trending topic in "green chemistry metrics"). While not classified as hazardous, proper laboratory handling protocols should be followed, as emphasized in "safe chemical storage guidelines" searches. The compound's vapor pressure and octanol-water partition coefficient (LogP) data are frequently requested for environmental fate modeling studies.

Market analysts note increasing demand for this fine chemical, particularly from contract research organizations (CROs) engaged in "fragment-based drug discovery" – a popular search phrase. Its cost-effective synthesis from cyclobutanecarboxylic acid derivatives (another trending keyword) positions it as a sustainable alternative to more complex intermediates. Recent innovations in continuous flow chemistry have further optimized its production, addressing queries about "scalable ketone synthesis."

Future research directions for CAS 755002-43-8 may explore its potential in photoredox catalysis (a rising topic in "visible-light mediated reactions") or as a building block for chiral auxiliaries. The compound's structure-activity relationship (SAR) data continues to be valuable for medicinal chemistry teams investigating "allosteric modulator development" – one of the most searched terms in recent drug discovery literature.